(2e)-3-(2-Chlorophenyl)-n-(4-methoxyphenyl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C16H14ClNO2/c1-20-14-9-7-13(8-10-14)18-16(19)11-6-12-4-2-3-5-15(12)17/h2-11H,1H3,(H,18,19)/b11-6+
• InChI Key: JWGQZNCAVAYQER-IZZDOVSWSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C=CC2=CC=CC=C2Cl
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=CC=C2Cl
• Molecular Formula: C16H14ClNO2
• Molecular Weight: 287.74 g/mol

Description

(2E)-3-(2-Chlorophenyl)-N-(4-methoxyphenyl)acrylamide is a cinnamamide derivative characterized by a trans-configured acrylamide backbone, a 2-chlorophenyl group at the α-position, and a 4-methoxyphenyl substituent on the amide nitrogen. This structure combines electron-withdrawing (chlorine) and electron-donating (methoxy) groups, which influence its physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2e)-3-(2-Chlorophenyl)-n-(4-methoxyphenyl)acrylamide typically involves the reaction of 2-chlorobenzaldehyde with 4-methoxyaniline in the presence of a base to form the corresponding Schiff base. This intermediate is then subjected to a condensation reaction with acrylamide under acidic or basic conditions to yield the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

(2e)-3-(2-Chlorophenyl)-n-(4-methoxyphenyl)acrylamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: Halogen substitution reactions can occur, particularly at the chlorophenyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Halogenation reactions often use reagents like chlorine (Cl₂) or bromine (Br₂).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction can produce amines.

Scientific Research Applications

(2e)-3-(2-Chlorophenyl)-n-(4-methoxyphenyl)acrylamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (2e)-3-(2-Chlorophenyl)-n-(4-methoxyphenyl)acrylamide involves its interaction with molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The specific pathways involved depend on the context of its application, such as antimicrobial or anticancer activity.

Comparison with Similar Compounds

Structural Modifications and Electronic Effects

The biological and chemical profiles of acrylamide derivatives are highly sensitive to substituent variations. Key comparisons include:

Compound Name	Substituents	Key Structural Features	Evidence Source
(2E)-N-(2-allylphenyl)-3-(2-chlorophenyl)acrylamide	2-Chlorophenyl, 2-allylphenyl	Allyl group enhances reactivity in Pd-catalyzed cyclization
(2E)-N-(3-Chloro-4-methylphenyl)-3-[5-(2-chlorophenyl)-2-furyl]acrylamide	2-Chlorophenyl, furyl, 3-chloro-4-methylphenyl	Increased steric bulk and lipophilicity due to furyl and chloro-methyl groups
(2E)-N-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)acrylamide	4-Methoxyphenyl, 2,4-dichlorophenyl	Dual chloro substituents amplify electron-withdrawing effects
(E)-3-(3,4-Dimethoxyphenyl)-N-(1,3-dioxoisoindolin-2-yl)acrylamide	3,4-Dimethoxyphenyl, phthalimide	Higher methoxy content correlates with antifungal activity

Key Observations :

• Chlorine Position : The 2-chlorophenyl group in the target compound may confer distinct electronic effects compared to 3- or 4-chloro analogues, influencing binding interactions in biological targets .

Anticancer Potential

• Ferulamide Analogues : (2E)-N,N-dibutyl-3-(4-hydroxy-3-methoxyphenyl)acrylamide () induces G2/M phase arrest and apoptosis in HL-60 cells (IC₅₀ = 8.2 µM), mediated by p21 upregulation and Bcl-2 suppression. The target compound’s 2-chlorophenyl group may enhance cytotoxicity compared to hydroxy-methoxy substituents .
• EGFR Inhibition : N-(4-Methoxyphenyl)acrylamide derivatives () interact with Ser797 in EGFR mutants, suggesting the target compound’s methoxyphenyl group could similarly engage kinase domains .

Antimicrobial Activity

• Antifungal Activity : Derivatives with 3,4-dimethoxy or 3,4,5-trimethoxyphenyl groups () exhibit moderate antifungal activity, whereas the target compound’s single methoxy group may reduce efficacy .

Physicochemical Properties

• Lipophilicity : Chlorine substituents increase logP values (e.g., : Cl and furyl groups contribute to higher molecular weight (372.245 g/mol) and lipophilicity) .
• Melting Points : Methoxy-containing derivatives () typically exhibit m.p. ranges of 100–180°C, influenced by crystallinity and hydrogen bonding .